
Comparative dosimetry of Cobalt-60 and linear
accelerators in radiotherapy.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt-60

Cat. No.: B1206103 Get Quote

A Comparative Dosimetric Analysis of Cobalt-60 Units and Linear Accelerators in Radiotherapy

In the landscape of external beam radiotherapy, both Cobalt-60 (Co-60) teletherapy units and

medical linear accelerators (linacs) have long been pivotal in the treatment of cancer. While

linacs are now more prevalent in developed nations, Co-60 units remain a robust and viable

option in many parts of the world.[1][2] This guide provides an objective, data-driven

comparison of the dosimetric properties of these two modalities, intended for researchers,

scientists, and drug development professionals.

Performance and Dosimetric Characteristics: A
Quantitative Comparison
The fundamental differences in the radiation produced by Co-60 units (monoenergetic gamma

rays at 1.17 and 1.33 MeV) and linacs (polyenergetic X-ray beams) lead to distinct dosimetric

characteristics.[1] These differences have significant implications for treatment planning and

clinical outcomes.

A key differentiator is the beam's energy and its penetration in tissue. Linacs can produce

beams of higher energies (typically 4-18 MV), which results in a greater percentage depth dose

(PDD) compared to Co-60 beams.[3][4] This allows for the effective treatment of deep-seated

tumors.[3] Conversely, the lower energy of Co-60 beams can be advantageous for treating

superficial tumors, such as those in the head and neck or breast.[3]
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The physical size of the radiation source also plays a crucial role. The larger source size of Co-

60 units results in a larger geometric penumbra, the region at the edge of the radiation field

where the dose falls off rapidly.[3][5] This larger penumbra can lead to a higher radiation dose

to surrounding healthy tissues.[1] Linacs, with their smaller focal spot, produce a sharper beam

edge, allowing for more precise dose delivery.[3][6]

Modern linacs are equipped with multileaf collimators (MLCs), which allow for advanced

treatment techniques such as Intensity-Modulated Radiotherapy (IMRT) and Volumetric

Modulated Arc Therapy (VMAT).[6][7] These techniques enable highly conformal dose

distributions that spare organs at risk (OARs). While IMRT can be performed with Co-60 units

using compensators, it is generally more complex to implement.[1][2]

Below is a summary of key quantitative dosimetric parameters comparing Co-60 units and

linear accelerators, compiled from various studies.
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Parameter Cobalt-60
Linear
Accelerator (6
MV)

Linear
Accelerator
(10 MV)

Source(s)

Nominal Energy
1.25 MeV

(average)
6 MV 10 MV [1]

Depth of

Maximum Dose

(dmax)

0.5 cm 1.5 cm 2.5 cm [3][4]

Percentage

Depth Dose at

10 cm (10x10

cm² field)

~55% ~67% ~73% [3][4]

Penumbra

(80%-20%)
> 1 cm < 5 mm < 5 mm [2][3]

Minimum Field

Size
5 x 5 cm 0.5 x 0.5 cm 0.5 x 0.5 cm [3]

PTV V95%

(Prostate IMRT)
96.2% 95.0% - [1]

Maximum Spinal

Cord Dose

(Head & Neck

IMRT)

46.2 Gy 38.5 Gy - [1]

PTV Coverage

(Meningioma

IMRT V95%)

97.8% 98.6% - [1]

Experimental Protocol for Comparative Dosimetry
To perform a comprehensive dosimetric comparison between a Co-60 unit and a linear

accelerator, a standardized experimental protocol is essential. The following methodology is a

synthesis of established dosimetry guidelines, such as the IAEA TRS-398 and AAPM TG-51

protocols.
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Objective: To measure and compare the fundamental dosimetric parameters of a Co-60 beam

and a linac X-ray beam.

Materials:

Cobalt-60 teletherapy unit

Medical linear accelerator

Water phantom (at least 30x30x30 cm³)

Ionization chamber (e.g., Farmer-type)

Electrometer

Radiochromic film or other 2D dosimetry system

Waterproof phantom for film dosimetry

Ruler and appropriate positioning aids

Methodology:

Machine Quality Assurance: Perform daily quality assurance checks on both the Co-60 unit

and the linac to ensure stable and accurate beam output.

Phantom Setup:

Position the water phantom on the treatment couch of the first machine to be measured

(e.g., Co-60 unit).

Set the source-to-surface distance (SSD) to a standard value (e.g., 80 cm for Co-60, 100

cm for linac).

Level the phantom and fill it with water.

Percentage Depth Dose (PDD) Measurement:

Mount the ionization chamber on the scanning mechanism of the water phantom.
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Position the chamber at the central axis of the beam at the depth of maximum dose

(dmax).

Set the field size to 10x10 cm².

Normalize the reading at dmax to 100%.

Scan the chamber along the central axis from the surface to a depth of at least 20 cm,

recording the ionization at regular intervals.

Repeat the process for other relevant field sizes.

Beam Profile Measurement:

Position the ionization chamber at a reference depth (e.g., 10 cm) on the central axis.

Scan the chamber across the beam in both the in-plane and cross-plane directions.

Measure the beam profile for various field sizes.

Penumbra Measurement:

Using the beam profile data, determine the penumbra width, typically defined as the lateral

distance between the 80% and 20% isodose lines.

Output Factor Measurement:

Measure the dose rate for a range of field sizes and normalize it to the dose rate for the

reference field size (10x10 cm²).

Repeat for the Second Machine:

Repeat steps 2-6 for the second machine (e.g., linear accelerator), ensuring a consistent

setup and measurement procedure.

Data Analysis:

Plot the PDD curves and beam profiles for both machines.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compare the dmax, PDD at various depths, penumbra width, and output factors.

Visualizing the Comparison
To better understand the workflow and the key differences, the following diagrams are

provided.
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Caption: Experimental workflow for comparative dosimetry.
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Cobalt-60

Energy: ~1.25 MeV
Source Size: Large (1-2 cm)

Penumbra: Larger
Skin Sparing: Less

IMRT: Complex (compensators)

Linear Accelerator

Energy: Variable (e.g., 6-18 MV)
Source Size: Small (~1-3 mm)

Penumbra: Sharper
Skin Sparing: More

IMRT: Standard (MLC)

Comparison

Click to download full resolution via product page

Caption: Key characteristic comparison of Co-60 and Linac.

Conclusion
Both Cobalt-60 units and linear accelerators are effective tools for radiotherapy, each with a

distinct set of dosimetric characteristics. Linacs offer advantages in terms of higher energy,

sharper penumbra, and the ability to perform complex treatments like IMRT with greater ease,

making them ideal for treating deep-seated tumors and minimizing dose to surrounding tissues.

[6][8] However, Co-60 units remain a reliable and cost-effective option, particularly for treating

more superficial tumors.[2][3] The choice of technology ultimately depends on the clinical

needs, available resources, and the specific treatment goals.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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